Cas no 2300781-79-5 (tert-butyl N-6-(fluorosulfonyl)pyridin-2-ylcarbamate)

• Product Name: tert-butyl N-6-(fluorosulfonyl)pyridin-2-ylcarbamate
• CAS No: 2300781-79-5
• MF: C₁₀H₁₃FN₂O₄S
• MW: 276.284624814987
• CID: 5465987
• PubChem ID: 165761161
• Update Time: 2025-06-14

tert-butyl N-6-(fluorosulfonyl)pyridin-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[6-(fluorosulfonyl)pyridin-2-yl]carbamate
• Z3037444695
• tert-butyl N-6-(fluorosulfonyl)pyridin-2-ylcarbamate

• Inchi： 1S/C10H13FN2O4S/c1-10(2,3)17-9(14)13-7-5-4-6-8(12-7)18(11,15)16/h4-6H,1-3H3,(H,12,13,14)
• InChI Key： YEHWDLRLEZSJHG-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC(=N1)NC(=O)OC(C)(C)C)(=O)(=O)F

Computed Properties

• Exact Mass: 276.05800624 g/mol
• Monoisotopic Mass: 276.05800624 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 93.7
• Molecular Weight: 276.29

Additional information on tert-butyl N-6-(fluorosulfonyl)pyridin-2-ylcarbamate

Comprehensive Overview of tert-butyl N-6-(fluorosulfonyl)pyridin-2-ylcarbamate (CAS No. 2300781-79-5)

In the realm of modern organic chemistry and pharmaceutical research, tert-butyl N-6-(fluorosulfonyl)pyridin-2-ylcarbamate (CAS No. 2300781-79-5) has emerged as a compound of significant interest. This molecule, characterized by its unique fluorosulfonyl and carbamate functional groups, plays a pivotal role in the synthesis of advanced intermediates for drug discovery and material science applications. Its structural versatility and reactivity make it a valuable building block for researchers exploring novel pyridine-based derivatives.

The compound's tert-butyl moiety enhances its stability, while the fluorosulfonyl group introduces electrophilic reactivity, enabling selective transformations in cross-coupling reactions. Recent studies highlight its utility in constructing heterocyclic frameworks, a topic frequently searched in academic databases and AI-driven platforms like Reaxys or SciFinder. Researchers often query "how to synthesize fluorosulfonyl pyridines" or "applications of tert-butyl carbamates in medicinal chemistry," reflecting the growing demand for specialized knowledge in this niche.

From an industrial perspective, CAS 2300781-79-5 aligns with the trend toward sustainable and efficient synthetic methodologies. Its incorporation into flow chemistry systems—another hot topic in green chemistry forums—demonstrates compatibility with continuous manufacturing processes. Analytical techniques such as NMR and HPLC-MS are typically employed to validate its purity, addressing common user questions like "characterization methods for sulfonyl pyridines."

Beyond synthetic applications, the compound's bioisostere potential attracts attention in drug design. The pyridine-2-ylcarbamate scaffold mimics natural pharmacophores, making it relevant to discussions on "AI-assisted molecular docking"—a frequently searched term in computational chemistry circles. Patent literature reveals its use in kinase inhibitor development, further underscoring its commercial importance.

Handling tert-butyl N-6-(fluorosulfonyl)pyridin-2-ylcarbamate requires standard laboratory precautions, though its non-hazardous profile (under normal conditions) distinguishes it from heavily regulated substances. Storage recommendations often include inert atmospheres to preserve the fluorosulfonyl group's integrity—a detail emphasized in supplier FAQs and safety data sheets.

In summary, this compound bridges fundamental research and applied science, answering contemporary queries about "high-value chemical intermediates" while adhering to SEO-optimized terminology. Its multifaceted applications—from catalysis to bioactive molecule construction—ensure its continued relevance in scientific discourse and industrial workflows.